Cas no 1211529-88-2 (2-(3-Fluoro-5-nitrophenyl)acetic acid)

• Product Name: 2-(3-Fluoro-5-nitrophenyl)acetic acid
• CAS No: 1211529-88-2
• MF: C₈H₆FNO₄
• MW: 199.135945796967
• MDL: MFCD13194392
• CID: 1035940
• PubChem ID: 70680694
• Update Time: 2025-08-03

2-(3-Fluoro-5-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-5-nitrophenyl)acetic acid
• (3-FLUORO-5-NITROPHENYL)ACETIC ACID
• 3-FLUORO-5-NITRO-PHENYLACETIC ACID
• 3-Fluoro-5-nitrophenylaceticacid
• AB70449
• AK-53645
• AM62272
• KB-221773
• 1211529-88-2
• CS-0435004
• EN300-5254355
• BS-49360
• 3-Fluoro-5-nitrophenylacetic acid
• MFCD13194392
• DTXSID80742638

• MDL： MFCD13194392
• Inchi： 1S/C8H6FNO4/c9-6-1-5(3-8(11)12)2-7(4-6)10(13)14/h1-2,4H,3H2,(H,11,12)
• InChI Key： SEBFIXAFMCSCBL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.02808583g/mol
• Monoisotopic Mass: 199.02808583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(3-Fluoro-5-nitrophenyl)acetic acid

2-(3-Fluoro-5-nitrophenyl)acetic Acid: Properties, Applications, and Market Insights

2-(3-Fluoro-5-nitrophenyl)acetic acid (CAS No. 1211529-88-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluoro-nitrophenyl acetic acid derivative exhibits unique chemical properties due to the synergistic effects of its fluorine and nitro functional groups. The compound's molecular structure makes it particularly valuable as a building block in drug discovery and material science applications.

The presence of both electron-withdrawing groups (fluorine and nitro) on the phenyl ring significantly influences the compound's reactivity. Researchers have noted that 2-(3-Fluoro-5-nitrophenyl)acetic acid demonstrates enhanced stability compared to non-fluorinated analogs, making it particularly useful in multistep synthetic processes. Recent studies in medicinal chemistry journals highlight its growing importance in developing targeted therapies, especially in the context of enzyme inhibition applications.

From a synthetic chemistry perspective, 2-(3-Fluoro-5-nitrophenyl)acetic acid serves as a versatile intermediate. Its carboxylic acid functionality allows for various derivatization possibilities, including esterification, amidation, and reduction reactions. The compound's meta-substitution pattern (3-fluoro, 5-nitro) creates unique electronic properties that are being explored in structure-activity relationship (SAR) studies for new drug candidates.

The global market for fluoro-nitrophenyl compounds has shown steady growth, with 2-(3-Fluoro-5-nitrophenyl)acetic acid experiencing increased demand from contract research organizations (CROs) and pharmaceutical development companies. Market analysts attribute this trend to the compound's utility in developing next-generation small molecule drugs, particularly in therapeutic areas addressing chronic inflammatory conditions and metabolic disorders.

Quality control parameters for 2-(3-Fluoro-5-nitrophenyl)acetic acid typically include HPLC purity assessments (>98%), moisture content analysis, and residual solvent testing. Advanced characterization techniques such as NMR spectroscopy (particularly 19F NMR) and mass spectrometry are routinely employed to verify the compound's identity and purity. These rigorous standards ensure the material meets the requirements for high-throughput screening and lead optimization processes in drug discovery pipelines.

Recent innovations in green chemistry approaches have explored more sustainable synthetic routes to 2-(3-Fluoro-5-nitrophenyl)acetic acid. Researchers are investigating catalytic fluorination methods and microwave-assisted synthesis techniques to improve the compound's production efficiency while reducing environmental impact. These developments align with the pharmaceutical industry's growing emphasis on process intensification and sustainable manufacturing practices.

The compound's unique physicochemical properties have also sparked interest in materials science applications. Studies have examined its potential as a monomer for specialized polymers and as a surface modifier in advanced material systems. The nitrophenyl moiety contributes to electron transport characteristics, while the fluorine atom enhances thermal stability—properties valuable for developing organic electronic materials.

From a regulatory perspective, 2-(3-Fluoro-5-nitrophenyl)acetic acid is generally classified as a research chemical rather than a commercial product, which affects its global trade dynamics. Suppliers typically offer the compound in small-scale quantities (gram to kilogram scale) with detailed technical documentation including safety data sheets (SDS) and certificates of analysis (CoA). The compound's handling requires standard laboratory precautions appropriate for organic acids and nitroaromatic compounds.

Emerging research directions for 2-(3-Fluoro-5-nitrophenyl)acetic acid include its potential application in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's ability to serve as a linker molecule in these advanced therapeutic modalities has attracted attention from biopharmaceutical companies exploring novel drug modalities beyond traditional small molecules.

Analytical method development for 2-(3-Fluoro-5-nitrophenyl)acetic acid represents another active research area. Scientists are optimizing chromatographic separation techniques and spectroscopic identification methods to support quality control in both research and potential future commercial applications. These efforts contribute to the compound's growing reputation as a reliable chemical intermediate in sophisticated synthetic pathways.

The intellectual property landscape surrounding fluoro-nitrophenyl acetic acid derivatives continues to evolve, with several patents filed in recent years covering novel synthetic methods and specific applications of 2-(3-Fluoro-5-nitrophenyl)acetic acid. This patent activity reflects the compound's increasing importance in innovative drug development and specialty chemical applications across multiple industries.

Looking ahead, the scientific community anticipates expanded applications for 2-(3-Fluoro-5-nitrophenyl)acetic acid in precision medicine and personalized therapeutics. Its structural features make it particularly suitable for developing target-specific pharmacophores in emerging treatment paradigms. As research continues to uncover new utilities for this versatile compound, its role in advancing chemical biology and pharmaceutical sciences appears increasingly significant.